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Compound of Interest

Compound Name:
1-Tridecanesulfonic Acid Sodium

Salt

Cat. No.: B1324511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 1-
Tridecanesulfonic acid sodium salt (CAS No. 5802-89-1). The information is compiled from

available Safety Data Sheets (SDS) and chemical supplier information. It is intended to inform

researchers, scientists, and drug development professionals on the known properties and

potential hazards of this compound, enabling safe handling and use in a laboratory or industrial

setting.

Chemical Identification and Physical Properties
1-Tridecanesulfonic acid sodium salt is an organosulfur compound used in various industrial

applications, including as a surfactant in detergents and personal care products, and as a

reagent in biochemical assays.[1] Its chemical structure and basic physical properties are

summarized below.
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Identifier Value

Chemical Name 1-Tridecanesulfonic acid sodium salt

Synonyms Sodium 1-tridecanesulfonate, IPC-ALKS-13

CAS Number 5802-89-1

Molecular Formula C13H27NaO3S

Molecular Weight 286.41 g/mol

Appearance White powder or crystals

Purity >98.0%

Hazard Identification and Classification
Based on available data, 1-Tridecanesulfonic acid sodium salt is not classified as a

hazardous substance according to the Globally Harmonised System (GHS). However, due to

the limited toxicological data, it should be handled with care, following standard laboratory

safety procedures.

GHS Hazard Classification Value

Pictogram(s) No data available

Signal Word No data available

Hazard Statement(s) No data available

Precautionary Statement(s) No data available

Toxicological and Ecotoxicological Data
Comprehensive toxicological and ecotoxicological data for 1-Tridecanesulfonic acid sodium
salt are not readily available in the public domain. The following tables summarize the current

status of the data.

Toxicological Data
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Endpoint Result

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Ecotoxicological Data

Endpoint Result

Toxicity to Fish No data available

Toxicity to Daphnia and other Aquatic

Invertebrates
No data available

Toxicity to Algae No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available
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Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessment of 1-
Tridecanesulfonic acid sodium salt are not publicly available. Standard OECD guidelines for

the testing of chemicals would be the recommended starting point for any new studies.

Handling, Storage, and First Aid
5.1. Handling and Storage

Given the lack of comprehensive hazard data, it is prudent to handle 1-Tridecanesulfonic acid
sodium salt with standard laboratory precautions.

Handling: Use in a well-ventilated area.[2][3] Avoid generating dust. Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2][3]

Do not eat, drink, or smoke when handling this chemical.[3]

Storage: Store in a tightly closed container in a cool, dry place.[1][3] Keep away from

incompatible materials such as strong oxidizing agents.

5.2. First Aid Measures

In case of exposure, follow these first-aid measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

Chemical Safety Assessment Workflow
The following diagram illustrates a general workflow for a chemical safety assessment, which

would be applicable to a substance like 1-Tridecanesulfonic acid sodium salt where data is
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limited.

Phase 1: Information Gathering

Phase 2: Hazard Assessment

Phase 3: Exposure Assessment

Phase 4: Risk Characterization & Management
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Caption: General workflow for a chemical safety assessment.
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Disclaimer: This document is intended for informational purposes only and is based on

currently available data, which is limited. It is not a substitute for a formal Safety Data Sheet

and should not be used as the sole basis for risk assessment. Users should conduct their own

evaluation of the suitability of this chemical for their specific applications and ensure that all

handling and disposal practices are in compliance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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